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For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of Silver-105 (1°>Ag) labeled nanopatrticles. 1°>Ag is a valuable radionuclide for in
Vvivo tracing studies due to its convenient half-life of 41.29 days and easily detectable gamma
radiation upon its decay to Palladium-105.[1] The ability to label nanoparticles with 1°>Ag opens
up possibilities for long-term tracking and biodistribution studies in drug delivery and
nanomedicine research.

The synthesis protocol described herein is based on the chemical reduction of 195Ag nitrate,
which is produced from the proton activation of enriched 1°?’Ag metal. This method allows for
the intrinsic labeling of silver nanoparticles, ensuring high stability of the radiolabel.
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Table 1: Physicochemical Properties of Synthesized

Silver Nanoparticles

Radiolabeled Non-Radioactive .
Parameter Method of Analysis
(*°>Ag-AgNP) (AgNP)
Hydrodynamic Dynamic Light
Y Y ~16 nm ~16 nm Y ) J
Diameter Scattering (DLS)
Physical Size (core Transmission Electron
] Not Reported 7.3+£1.4nm ]
diameter) Microscopy (TEM)
) Zeta Potential
Zeta Potential Not Reported Not Reported
Measurement
_ _ _ X-ray Diffraction
Crystalline Structure Confirmed Confirmed
(XRD)
Maximum Absorbance UV-Vis
Not Reported ~398 nm
Wavelength Spectrophotometry

Note: The data for radiolabeled and non-radioactive nanoparticles were found to be

comparable, indicating that the irradiation of the silver precursor does not significantly alter the

final nanoparticle characteristics.[1]

Experimental Protocols

Protocol 1: Production of '°>Ag and Preparation of

105SAgNOs Solution

This protocol details the production of the 1°5Ag radioisotope and its conversion to a silver

nitrate precursor suitable for nanoparticle synthesis.
Materials:

e Enriched 1°7Ag metal powder

e Concentrated nitric acid (HNOs)

e Proton beam source (e.g., cyclotron)
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Appropriate shielding and radiochemistry hot cell facilities

Glassware (beaker, stir plate, etc.)

Procedure:

Proton Activation: Irradiate the enriched 1°?’Ag metal powder with a 30.7 MeV proton beam.
[1] The primary nuclear reaction is 1°’Ag(p,3n)1°>Cd, which then decays to 1°°gAg.[1]

Decay Period: Allow for a sufficient decay period after irradiation for short-lived radionuclides
to diminish.[1]

Dissolution: In a shielded hot cell, carefully dissolve the activated silver powder in
concentrated nitric acid to form silver nitrate (AgNO3).[1]

Evaporation and Reconstitution: Gently heat the solution to evaporate the excess nitric acid.
Reconstitute the resulting 1°>AgNOs salt in deionized water to the desired concentration for
nanoparticle synthesis.

Protocol 2: Synthesis of °>Ag Labeled Silver
Nanoparticles

This protocol describes the synthesis of 1°>Ag-AgNPs via chemical reduction using sodium

borohydride.

Materials:

105AgNOs solution (from Protocol 1)

Sodium borohydride (NaBHa4) solution (freshly prepared)
Polyvinylpyrrolidone (PVP) or other stabilizing agents (optional)
Deionized water

Ice bath

Magnetic stirrer and stir bar
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Procedure:

Precursor Preparation: In a clean glass flask, prepare a dilute aqueous solution of the
105AgNOs.

Cooling: Place the flask in an ice bath and stir the solution gently.

Reduction: While vigorously stirring, add a freshly prepared, ice-cold solution of sodium
borohydride dropwise to the 1°>AgNOs solution. A color change to yellowish-brown indicates
the formation of silver nanoparticles.

Stabilization (Optional): If a stabilizing agent like PVP is used, it can be added to the silver
nitrate solution before the reduction step.

Stirring: Continue stirring the solution for a specified period (e.g., 30 minutes) to ensure the
completion of the reaction and stabilization of the nanoparticles.

Purification: Purify the synthesized 1°>Ag-AgNPs by centrifugation to remove unreacted
reagents and byproducts. Resuspend the nanoparticle pellet in deionized water.

Protocol 3: Characterization of °>Ag Labeled Silver
Nanoparticles

This protocol outlines the key characterization techniques to assess the quality of the

synthesized nanopatrticles.

. UV-Vis Spectrophotometry:

Purpose: To confirm the formation of silver nanoparticles and assess their stability.

Procedure: Record the UV-Vis absorption spectrum of the nanoparticle suspension. The
presence of a surface plasmon resonance (SPR) peak, typically around 400 nm for spherical
silver nanopatrticles, confirms their formation.

2. Dynamic Light Scattering (DLS):

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Purpose: To determine the hydrodynamic diameter and size distribution of the nanoparticles
in suspension.

e Procedure: Analyze the nanoparticle suspension using a DLS instrument according to the
manufacturer's instructions.

3. Transmission Electron Microscopy (TEM):
e Purpose: To visualize the morphology (shape and size) of the nanoparticle cores.

o Procedure: Deposit a drop of the diluted nanoparticle suspension onto a TEM grid, allow it to
dry, and then image using a transmission electron microscope.

4. X-ray Diffraction (XRD):
e Purpose: To determine the crystalline structure of the nanopatrticles.

e Procedure: Analyze a dried sample of the nanoparticles using an XRD instrument. The
diffraction pattern can be compared to standard silver crystal structures.

5. Gamma Spectroscopy:

e Purpose: To confirm the presence and quantify the activity of 1°>Ag in the nanoparticle
sample.

e Procedure: Use a gamma spectrometer to detect the characteristic gamma emissions from
the decay of 195Ag.

Mandatory Visualizations
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Caption: Experimental workflow for the synthesis and characterization of 1°>Ag labeled

nanoparticles.
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Caption: Logical relationships in the synthesis of 19°Ag labeled silver nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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